1,3-Benzenedicarboxylic acid, 5-(chlorosulfonyl)-
Overview
Description
“1,3-Benzenedicarboxylic acid, 5-(chlorosulfonyl)-” is a derivative of benzenedicarboxylic acid, which is a group of chemical compounds that are dicarboxylic derivatives of benzene . Benzenedicarboxylic acid comes in three isomers: Phthalic acid (1,2-benzenedicarboxylic acid), Isophthalic acid (1,3-benzenedicarboxylic acid), and Terephthalic acid (1,4-benzenedicarboxylic acid) .
Scientific Research Applications
Polymer Chemistry and Materials Science
The unique structure of 5-(chlorosulfonyl)benzene-1,3-dicarboxylic acid makes it an excellent building block for polymer synthesis. Researchers have explored its applications in creating high-performance materials:
Polyimides: By reacting this compound with diamines, scientists can synthesize polyimides. These polymers exhibit exceptional thermal stability, mechanical strength, and chemical resistance. They find use in aerospace components, electronic substrates, and protective coatings .
Poly (m-phenyleneisophthalamide): Through polycondensation with m-phenylenediamine via thermal solid-phase polymerization, 5-(chlorosulfonyl)benzene-1,3-dicarboxylic acid contributes to the production of high-strength fibers. These fibers are used in applications such as bulletproof vests and industrial textiles .
Coordination Chemistry and Metal-Organic Frameworks (MOFs)
The sulfonic acid group in this compound allows it to act as a versatile ligand in coordination chemistry. Researchers have explored its role in constructing MOFs and other metal complexes:
Metal Coordination Polymers: Hydrothermal and sonochemical processes involving this compound lead to the formation of metal coordination polymers. These materials exhibit interesting structural features and may find use in gas separation, sensing, and luminescence .
Organic Synthesis and Medicinal Chemistry
While less common, this compound has been employed in organic synthesis and medicinal chemistry:
Drug Design: The sulfonic acid moiety can be modified to create bioactive molecules. Medicinal chemists explore its potential as a pharmacophore in drug design, aiming for improved efficacy and selectivity .
properties
IUPAC Name |
5-chlorosulfonylbenzene-1,3-dicarboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClO6S/c9-16(14,15)6-2-4(7(10)11)1-5(3-6)8(12)13/h1-3H,(H,10,11)(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HPZPALJUGOSUMI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C(=O)O)S(=O)(=O)Cl)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClO6S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30158583 |
Source
|
| Record name | 1,3-Benzenedicarboxylic acid, 5-(chlorosulfonyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30158583 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
134178-04-4 |
Source
|
| Record name | 1,3-Benzenedicarboxylic acid, 5-(chlorosulfonyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0134178044 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,3-Benzenedicarboxylic acid, 5-(chlorosulfonyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30158583 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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